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Compound of Interest

Compound Name: 2,3,6-tribromobenzoic Acid
Cat. No.: B1640232
Get Quote
\ J

Executive Safety Summary

Status: Halogenated Organic Acid | Disposal Method: High-Temperature Incineration
Immediate Action: Segregate from non-halogenated solvents and oxidizers.[2]

CRITICAL SAFETY DISTINCTION (Read Before Handling): Ensure you have positively
identified the chemical structure. There is a high risk of acronym/name confusion in chemical
inventory systems:

e Target Compound: 2,3,6-Tribromobenzoic Acid (Brominated organic acid; Irritant).[2]

o High-Risk Confusion:2,4,6-Trinitrobenzoic Acid (TNBA).[2] TNBA is a high explosive (Class
1.1D).[3] Confusing "Tribromo" with "Trinitro" can be fatal. Verify the CAS number and
physical appearance (Tribromo compounds are typically white/off-white powders; Trinitro
compounds are often yellow crystals/sludges).[2]

Chemical Profile & Hazard Identification

Before initiating disposal, verify the identity to ensure correct waste stream categorization.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1640232#bc-rfq
https://en.wikipedia.org/wiki/2,4,6-Trinitrobenzoic_acid
https://www.benchchem.com/product/b1640232/docs?utm_src=pdf-body#2-3-6-tribromobenzoic-acid-operational-disposal-guide
https://en.wikipedia.org/wiki/2,4,6-Trinitrobenzoic_acid
https://en.wikipedia.org/wiki/2,4,6-Trinitrobenzoic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trinitrobenzoic-acid
https://en.wikipedia.org/wiki/2,4,6-Trinitrobenzoic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Parameter Data

Chemical Name 2,3,6-Tribromobenzoic Acid

Note: 2,3,6-isomer is rare.[1][2][4] Common
CAS Number isomer is 633-12-5 (2,4,6-Tribromo).[1][2] Verify

specific bottle label.

Molecular Formula C7H3Brs:0:2

Physical State Solid (Crystalline Powder)

Skin Irritant (H315), Eye Irritant (H319),

Primary Hazards ) )
Respiratory Irritant (H335).[1][2]

Persistent Halogenated Organic (Do not release
to drains).[1][2][5]

Environmental

Not P-listed or U-listed.[1][2] Regulated as

Halogenated Organic Waste.

RCRA Status

Pre-Disposal Logic: The "Why" Behind the Protocol

To maintain scientific integrity and regulatory compliance, you must understand the causality of
the disposal method:

e Why Incineration? Halogenated aromatics (containing Br, Cl) are chemically stable and
resistant to biodegradation. Landfilling is prohibited under RCRA Land Disposal Restrictions
(LDR) for many halogenated organics. High-temperature incineration (>1000°C) is required
to break the Carbon-Bromine bond.[2]

» Why Segregation? Mixing brominated acids with non-halogenated solvents (e.g., Acetone,
Ethanol) contaminates the entire volume. Non-halogenated waste is often used as fuel
blending; however, high halogen content (>1000 ppm) poisons catalysts and corrodes
standard incinerators, requiring expensive specialized treatment (acid gas scrubbing).[2]
Segregation saves your facility significant disposal costs.

+ Why No Neutralization? While it is an acid, neutralizing it with a base (e.g., Sodium
Hydroxide) generates sodium tribromobenzoate, a halogenated salt that still requires
incineration.[2] Neutralization adds volume without reducing the hazard classification.
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Disposal Workflow Diagram

The following decision tree illustrates the autonomous decision-making process for handling
this waste stream.

Waste Generation:
2,3,6-Tribromobenzoic Acid

Physical State?

VAR

Pure Solid / Precipitate Dissolved in Solution

\

Is Solvent Halogenated?

Collect as Solid

Stream A: Solid Halogenated Waste

(DoUbIelEag0ed) Yes (e.g., DCM, Chloroform) /No (e.g., MeOH, Acetone)

_______ —_——

Stream B: Halogenated Solvent Waste

the presence of Tribromobenzoic Acid
(Carboy) B

CRITICAL: Even if solvent is non-halogenated,
reclassifies the WHOLE mixture as Halogenated.

Final Disposal:
High-Temp Incineration
(w/ Acid Scrubbing)

Click to download full resolution via product page

Figure 1: Decision logic for segregating brominated organic acids. Note that the presence of
the solute dictates the waste stream, overriding the solvent's classification.[1][2]
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Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid (Powder/Crystals)

Best for: Expired reagents, contaminated weighing boats, or synthesis products.[1][2]

PPE Selection: Nitrile gloves (min 0.11mm thickness), safety glasses, and lab coat.[2]
Respiratory protection (N95) recommended if dust generation is likely.

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated "Solid
Hazardous Waste" bucket lined with a heavy-duty hazardous waste bag (6-mil polyethylene).

[2]

Transfer: Carefully transfer the solid into the container. Do not generate dust.[6][7][8][9]
Debris: Include contaminated spatulas, weighing papers, and gloves in this same container.
Labeling: Apply a hazardous waste label.

o Constituents: "2,3,6-Tribromobenzoic Acid, Solid Debris"[1][2]

o Hazard Checkbox: Toxic, Irritant.[7]

Scenario B: Disposal of Liquid Waste (Mother Liquor/Reaction
Mixtures)

Best for: Filtrates, HPLC waste, or dissolved reagents.[1][2]

Segregation Rule: Regardless of the solvent (Methanol, Ethyl Acetate, Water), the mixture
must now be treated as Halogenated Solvent Waste.[2]

Container: Use a dedicated Halogenated Waste Carboy (typically white or yellow HDPE). Do
not use metal cans (acidic nature may corrode metal over time).

Compatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Nitric Acid
waste) or strong bases (exothermic reaction risk).

Labeling:
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o Constituents: List all solvents + "2,3,6-Tribromobenzoic Acid (<5%)".[2]

o Hazard Checkbox: Flammable (if organic solvent), Toxic, Corrosive (if pH < 2).[2]

Scenario C: Spill Cleanup (Small Scale < 509)

Isolate: Alert nearby personnel.

Contain: If solid, cover with a damp paper towel to prevent dust dispersion. If liquid, use a
polypropylene absorbent pad.

Neutralize (Optional but recommended for safety): If the spill is large and acidic, dust lightly
with Sodium Bicarbonate (NaHCOs3) to neutralize acidity before sweeping.

Collect: Scoop material into the Solid Halogenated Waste stream (Scenario A).

Clean: Wash the surface with soap and water; dispose of the sponge as hazardous waste.

Regulatory & Transport Context

EPA/RCRA (USA): This compound is generally not P-listed or U-listed specifically.[2] It falls
under Process Waste or Characteristic Waste if it exhibits corrosivity (D002) or toxicity.
However, the "Halogenated Organic" profile triggers specific incineration requirements under
40 CFR 268 (Land Disposal Restrictions).

DOT (Transport):

o If pure and transported in bulk, it may be regulated as Environmentally Hazardous
Substance, Solid, N.O.S.[1][2] (UN 3077, Class 9) due to halogenated aromatic toxicity to
aquatic life.[2]

o Always check the specific SDS Section 14 for the exact transport classification of your

isomer purity.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

. 2,4,6-Trinitrobenzoic acid - Wikipedia [en.wikipedia.org]
. 2,4,6-Trinitrobenzoic acid | C7H3N308 | CID 8518 - PubChem [pubchem.ncbi.nim.nih.gov]

. 2,3,6-Trichlorobenzoic acid - Wikipedia [en.wikipedia.org]

2
3
4
¢ 5. cdn.chemservice.com [cdn.chemservice.com]
6. sigmaaldrich.com [sigmaaldrich.com]
7. fishersci.co.uk [fishersci.co.uk]
8. carlroth.com [carlroth.com]

9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
¢ 10. chemimpex.com [chemimpex.com]
e 11. CAS Common Chemistry [commonchemistry.cas.org]

¢ To cite this document: BenchChem. [2,3,6-Tribromobenzoic Acid: Operational Disposal
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1640232/docs#2-3-6-tribromobenzoic-acid-
operational-disposal-guide]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.epa.gov/rcra
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://en.wikipedia.org/wiki/2,4,6-Trinitrobenzoic_acid
https://www.fishersci.co.uk/store/msds?partNumber=11450248&countryCode=GB&language=en
https://www.chemimpex.com/products/01683
https://commonchemistry.cas.org/detail?cas_rn=15396-38-0
https://echa.europa.eu/
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://en.wikipedia.org/wiki/2,4,6-Trinitrobenzoic_acid
https://www.benchchem.com/product/b1640232?utm_src=pdf-custom-synthesis#bc-rfq
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://en.wikipedia.org/wiki/2,4,6-Trinitrobenzoic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trinitrobenzoic-acid
https://en.wikipedia.org/wiki/2,3,6-Trichlorobenzoic_acid
http://cdn.chemservice.com/product/msdsnew/External/English/N-10545%20English%20SDS%20US.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/186295
https://www.fishersci.co.uk/store/msds?partNumber=11450248&countryCode=GB&language=en
https://www.carlroth.com/medias/SDB-9722-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjQ5ODl8YXBwbGljYXRpb24vcGRmfGFESmlMMmcxWWk4NU1qSXpNVFU0TlRNd01EYzRMMU5FUWw4NU56SXlYMGRDWDBWT0xuQmtaZ3w1MDFiOTE4MjFhYjZkOTY2YzlkODBhNmEwMDQ4NzBmMjRlYTczMmM0ZmYwMTNhNTE0MGZmYWNjYTM1ZTgyNGIx
https://pim-resources.coleparmer.com/sds/16053.pdf
https://www.chemimpex.com/products/01683
https://commonchemistry.cas.org/detail?cas_rn=15396-38-0
https://www.benchchem.com/product/b1640232/docs#2-3-6-tribromobenzoic-acid-operational-disposal-guide
https://www.benchchem.com/product/b1640232/docs#2-3-6-tribromobenzoic-acid-operational-disposal-guide
https://www.benchchem.com/product/b1640232/docs#2-3-6-tribromobenzoic-acid-operational-disposal-guide
https://www.benchchem.com/product/b1640232/docs#2-3-6-tribromobenzoic-acid-operational-disposal-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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